Cas no 59906-91-1 (2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran)

2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran is a furan derivative with a unique cyclic ether structure, characterized by its dimethoxy and dimethoxymethyl functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of fine chemicals and specialty materials. Its reactive furan ring and methoxy substituents make it a versatile building block for constructing complex molecular architectures. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its structural features enable selective transformations, making it valuable in pharmaceutical and agrochemical research. The presence of multiple oxygen functionalities also enhances its utility in polymerization and cross-linking applications.
2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran structure
59906-91-1 structure
Product Name:2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran
CAS No:59906-91-1
MF:C9H16O5
MW:204.220343589783
MDL:MFCD00075816
CID:377902
PubChem ID:108407
Update Time:2025-05-23

2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran Chemical and Physical Properties

Names and Identifiers

    • Furan,2-(dimethoxymethyl)-2,5-dihydro-2,5-dimethoxy-
    • 2,5-DIHYDRO-2,5-DIMETHOXY-2-DIMETHOXYMETHYLFURAN
    • 2,5-DIMETHOXY-2,5-DIHYDRO-2-FURALDEHYDE
    • 5-(dimethoxymethyl)-2,5-dimethoxy-2H-furan
    • 2,4-DIHYDROXYBENZOIC ACID 2-HYDROXYETHYL ESTER
    • 2,5-dihydro-2,5-dimethoxy-2-furaldehyde dimethyl acetal
    • 2,5-Dimethoxy-2,5-dihydro-furan-2-carbaldehyd-dimethylacetal
    • 2,5-dimethoxy-2,5-dihydro-furan-2-carbaldehyde dimethylacetal
    • 2,5-Dimethoxy-2-dimethoxymethyl-2,5-dihydrofuran
    • 2-dimethoxymethyl-2,5-dimethoxy-2,5-dihydro-furan
    • EINECS 261-980-5
    • FT-0736967
    • NS00055093
    • 59906-91-1
    • 2-(dimethoxymethyl)-2,5-dimethoxy-2,5-dihydrofuran
    • 2-(Dimethoxymethyl)-2,5-dihydro-2,5-dimethoxyfuran
    • DTXSID50975330
    • 2,5-dimethoxy-2-dimethoxymethyl-2,5-dihydro-furan
    • promethazineteoclate
    • 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran
    • MDL: MFCD00075816
    • Inchi: 1S/C9H16O5/c1-10-7-5-6-9(13-4,14-7)8(11-2)12-3/h5-8H,1-4H3
    • InChI Key: GBNDEYSVQZWALX-UHFFFAOYSA-N
    • SMILES: O1C(C=CC1(C(OC)OC)OC)OC

Computed Properties

  • Exact Mass: 204.10000
  • Monoisotopic Mass: 204.099774
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2
  • XLogP3: 0

Experimental Properties

  • Density: 1.1
  • Boiling Point: 254.4°C at 760 mmHg
  • Flash Point: 95.3°C
  • Refractive Index: 1.454
  • PSA: 46.15000
  • LogP: 0.50690

2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran Pricemore >>

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Additional information on 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran

2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran (CAS No. 59906-91-1): Properties, Applications, and Market Insights

2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran (CAS No. 59906-91-1) is a specialized organic compound with a unique furan-based structure. This chemical has garnered attention in various industries due to its versatile applications and distinct properties. In this article, we delve into its molecular characteristics, synthesis methods, industrial uses, and emerging trends to provide a comprehensive overview.

The compound belongs to the class of furan derivatives, which are known for their reactivity and utility in organic synthesis. Its molecular formula is C9H16O4, featuring a dihydrofuran core substituted with methoxy and dimethoxymethyl groups. These functional groups contribute to its solubility in organic solvents and moderate stability under standard conditions.

One of the most searched questions about 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran relates to its synthesis. Researchers often employ catalytic methods involving acid or base-mediated reactions to produce this compound. Recent advancements in green chemistry have also explored enzymatic routes, aligning with the growing demand for sustainable chemical processes.

In the pharmaceutical sector, 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran serves as a key intermediate for drug development. Its furan scaffold is a valuable building block for bioactive molecules, particularly in antiviral and anti-inflammatory agents. The compound's ability to undergo selective functionalization makes it a favorite among medicinal chemists.

The material science field has also embraced this compound for polymer modification. Its reactive sites enable cross-linking in resins and coatings, enhancing durability and performance. With the rise of smart materials, researchers are investigating its role in stimuli-responsive systems, a trending topic in nanotechnology forums.

From an industrial perspective, the global market for furan-based chemicals is expanding, driven by demand in Asia-Pacific regions. Manufacturers of 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran are focusing on scalable production methods to meet this growth while maintaining high purity standards (>98%).

Environmental considerations are shaping the future of this compound. Recent studies explore its biodegradation pathways, addressing concerns about chemical persistence. This aligns with the increasing consumer interest in eco-friendly alternatives, a hot topic in chemical industry discussions.

Analytical characterization of 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran typically involves GC-MS, NMR, and HPLC techniques. Quality control remains paramount, as minor impurities can affect downstream applications. Many research papers focus on developing more sensitive detection methods for this purpose.

Storage and handling recommendations for this compound emphasize protection from moisture and extreme temperatures. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with organic chemicals.

The scientific literature contains numerous patents referencing 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran, particularly in specialty chemical formulations. Intellectual property trends show growing innovation around its derivatives, especially in electronic materials and advanced coatings.

Academic interest in this compound continues to grow, with recent publications exploring its electrochemical properties and potential in energy storage systems. These developments coincide with the global push for better battery technologies, making it a timely subject for research.

For purchasers and distributors, technical specifications of 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran typically include appearance (colorless to pale yellow liquid), density (~1.08 g/cm3), and boiling point range (230-235°C). Suppliers often provide certificates of analysis to verify these parameters.

Future prospects for this chemical appear promising, with potential applications emerging in agricultural chemistry and flavor/fragrance industries. Its structural features make it suitable for developing novel plant protection agents or aroma compounds, areas experiencing significant R&D investment.

In conclusion, 2,5-Dihydro-2,5-dimethoxy-2-dimethoxymethylfuran (CAS No. 59906-91-1) represents an important class of furan derivatives with diverse applications. Its unique properties continue to inspire innovation across multiple scientific disciplines, positioning it as a compound of ongoing interest in both academic and industrial settings.

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